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Compound of Interest

Compound Name: Novaluron

Cat. No.: B1679983

Proper disposal of Novaluron is critical for laboratory safety and environmental protection. As
an insect growth regulator, Novaluron exhibits high toxicity to aquatic invertebrates,
necessitating strict adherence to disposal protocols to prevent contamination of waterways.[1]
[2][3] This guide provides detailed procedures for researchers, scientists, and drug
development professionals to manage Novaluron waste safely and effectively in a laboratory
setting.

Novaluron Properties and Hazards

Understanding the physicochemical and toxicological properties of Novaluron is fundamental
to handling it safely. It is characterized by low water solubility and a high potential for
bioaccumulation, underscoring the importance of preventing its release into the environment.[4]
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Property

Value

Citation

Chemical Class

Benzoylphenyl urea

Appearance

Off-white solid

Water Solubility

3 pg/L (at 25°C)

Log P (octanol/water)

4.3

Acute Oral LD50 (Rat)

>5000 mg/kg

Acute Dermal LD50 (Rat)

>2000 mg/kg

Aquatic Toxicity

EC50 (Daphnia magna, 48h):

0.00031 mg/L

Hazard Statements

Very toxic to aquatic life with
long-lasting effects. May be

harmful if swallowed.

UN Number

3082 (for liquid formulations)

Shipping Name

Environmentally Hazardous

Substance, liquid, n.o.s.

Experimental Protocol: Decontamination and
Disposal of Novaluron-Contaminated Labware

This protocol outlines the procedure for handling and disposing of materials and glassware

contaminated with Novaluron after a typical laboratory experiment.

Objective: To safely decontaminate laboratory equipment and dispose of small quantities of

Novaluron waste in accordance with safety and environmental regulations.

Materials:

» Novaluron-contaminated glassware (beakers, flasks, etc.)

e Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety

glasses/goggles, lab coat.
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Designated hazardous waste container, properly labeled.

Organic solvent for rinsing (e.g., acetone or ethanol).

Wash basin.

Mild laboratory detergent.
Procedure:

o Segregate Waste: Immediately after use, segregate all Novaluron-contaminated items,
including disposable items like pipette tips and wipes, into a designated, clearly labeled
hazardous waste container.

« Initial Rinse (Rinsate Collection):
o Perform all rinsing within a chemical fume hood.

o Rinse the contaminated glassware three times with a small amount of an appropriate
organic solvent (e.g., acetone or ethanol) to solubilize the Novaluron residue.

o Pour the solvent rinsate into a designated hazardous waste container for halogenated or
non-halogenated organic waste, as appropriate for your institution's waste streams. Do not
pour rinsate down the drain.

e Secondary Wash:

o After the solvent rinse, wash the glassware with warm water and a mild laboratory
detergent.

o Rinse thoroughly with tap water, followed by a final rinse with deionized water.
o Drying: Allow the clean glassware to air dry or place it in a drying oven as appropriate.

o PPE Disposal: Remove gloves and other disposable PPE and place them in the solid
hazardous waste container.

e Hand Washing: Wash hands thoroughly with soap and water after completing the procedure.
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» Waste Pickup: Store the sealed hazardous waste container in a designated satellite
accumulation area until it is collected by your institution's Environmental Health and Safety
(EHS) department for final disposal at an approved waste facility.

General Disposal Procedures

Adherence to institutional and local regulations is paramount. Always consult your
organization's EHS department for specific guidance.

e Unused or Expired Product: Unused or waste Novaluron must be treated as hazardous
waste. It should never be disposed of in the regular trash or down the drain. The material
and its container must be taken to a hazardous or special waste collection point.

o Empty Containers:

o

Do not reuse empty containers for any purpose.

o

For non-refillable containers, triple rinse as described in the protocol above.

[¢]

Collect all rinsate for disposal as hazardous waste.

[¢]

After rinsing, puncture the container to prevent reuse and dispose of it in a sanitary landfill
or via incineration if permitted by state and local authorities. If recycling is an option, offer
the cleaned container for recycling.

e Spill Management:
o Alert personnel in the immediate area and control access.
o Wear appropriate PPE, including respiratory protection if dust is generated.
o Prevent the spill from entering drains, sewers, or water courses.

o For solid spills, use dry clean-up procedures to avoid generating dust. Carefully sweep or
vacuum the material into a labeled hazardous waste container.

o Collect the spillage and contaminated materials for disposal as hazardous waste.
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Novaluron Disposal Workflow

Novaluron Waste Generated
(e.g., Unused product, Contaminated labware, Spill debris)

A4

What is the waste type?

Container

Y

Liquid Waste

Solid Waste

(Unused solutions, Rinsate) (Expired chemical, Contaminated PPE, Spill debris)

Empty Container

Collect in a designated, Collect in a designated,
sealed, and labeled sealed, and labeled
hazardous liquid waste container. hazardous solid waste container.

Store waste in designated
Satellite Accumulation Area.

Arrange for pickup by
Environmental Health & Safety (EHS)
for disposal at an approved facility.

Triple rinse container.
Collect rinsate as hazardous liquid waste.

Puncture container to prevent reuse.
Dispose via approved methods
(e.g., landfill, recycling).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Novaluron proper disposal procedures]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679983#novaluron-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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